Cas no 70952-62-4 (3,6-Dichloro-4-methoxypyridazine)

• Product Name: 3,6-Dichloro-4-methoxypyridazine
• CAS No: 70952-62-4
• MF: C₅H₄Cl₂N₂O
• MW: 179.004058837891
• MDL: MFCD00477252
• CID: 838550
• PubChem ID: 6401343
• Update Time: 2025-07-01

3,6-Dichloro-4-methoxypyridazine Chemical and Physical Properties

Names and Identifiers

• 3,6-Dichloro-4-methoxypyridazine
• 3,6-Dichlor-4-methoxypyridazin
• 3,6-dichloro-4-methoxy-pyridazine
• 4-Methoxy-3,6-dichlor-pyridazin
• PYRIDAZINE, 3,6-DICHLORO-4-METHOXY-
• ODKKBTJZLBPUGU-UHFFFAOYSA-N
• STK826112
• RL04715
• AB06292
• AB0026363
• W8007
• ST51002357
• ST24028233
• DTXSID90423300
• FT-0747543
• 3 pound not6-Dichloro-4-methoxypyridazine
• SCHEMBL2047755
• SY102339
• CS-W018958
• EN300-209402
• A850776
• GS-3994
• MFCD00477252
• AKOS006273400
• 70952-62-4
• DB-074359

• MDL： MFCD00477252
• Inchi： 1S/C5H4Cl2N2O/c1-10-3-2-4(6)8-9-5(3)7/h2H,1H3
• InChI Key： ODKKBTJZLBPUGU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)OC

Computed Properties

• Exact Mass: 177.97000
• Monoisotopic Mass: 177.9700681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35
• XLogP3: 1.7

Experimental Properties

• PSA: 35.01000
• LogP: 1.79200

3,6-Dichloro-4-methoxypyridazine Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3,6-Dichloro-4-methoxypyridazine

Recent Advances in the Study of 3,6-Dichloro-4-methoxypyridazine (CAS: 70952-62-4) in Chemical Biology and Pharmaceutical Research

The compound 3,6-Dichloro-4-methoxypyridazine (CAS: 70952-62-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its dichloro and methoxy substituents, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have explored its potential as a building block for novel therapeutics, particularly in the areas of antimicrobial and anticancer agents.

One of the most notable advancements in the study of 3,6-Dichloro-4-methoxypyridazine is its role in the development of kinase inhibitors. Kinases are critical targets in cancer therapy, and researchers have successfully utilized this compound to design potent inhibitors that selectively target aberrant kinase signaling pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3,6-Dichloro-4-methoxypyridazine exhibited high inhibitory activity against specific tyrosine kinases, with IC50 values in the nanomolar range. These findings highlight the compound's potential as a scaffold for next-generation kinase inhibitors.

In addition to its applications in oncology, 3,6-Dichloro-4-methoxypyridazine has also been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of this compound displayed broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, making it a promising candidate for the development of new antibiotics.

The synthetic versatility of 3,6-Dichloro-4-methoxypyridazine has further been explored in the context of agrochemical research. A 2022 publication in Pest Management Science detailed the use of this compound as a precursor for the synthesis of novel herbicides. The study found that derivatives of 3,6-Dichloro-4-methoxypyridazine exhibited potent herbicidal activity against a range of weed species, with minimal toxicity to non-target organisms. This underscores the compound's potential as a sustainable alternative to conventional herbicides.

Despite these promising developments, challenges remain in the optimization of 3,6-Dichloro-4-methoxypyridazine-based compounds for clinical and industrial applications. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Recent advances in computational chemistry and high-throughput screening techniques are expected to accelerate the discovery of optimized derivatives with improved pharmacological profiles.

In conclusion, 3,6-Dichloro-4-methoxypyridazine (CAS: 70952-62-4) continues to be a valuable scaffold in chemical biology and pharmaceutical research. Its diverse applications in kinase inhibition, antimicrobial therapy, and agrochemical development highlight its significance as a multifunctional building block. Future research efforts should focus on overcoming existing limitations and expanding the compound's utility in addressing unmet medical and agricultural needs.